(2S,5R)-1-tert-butyl 2-ethyl 5-((benzyloxy)amino)piperidine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-ethyl (2S,5R)-5-(phenylmethoxyamino)piperidine-1,2-dicarboxylate
• InChI: InChI=1S/C20H30N2O5/c1-5-25-18(23)17-12-11-16(13-22(17)19(24)27-20(2,3)4)21-26-14-15-9-7-6-8-10-15/h6-10,16-17,21H,5,11-14H2,1-4H3/t16-,17+/m1/s1
• InChI Key: SMKPOQAIVWXDFN-SJORKVTESA-N
• Canonical SMILES: CCOC(=O)C1CCC(CN1C(=O)OC(C)(C)C)NOCC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)[C@@H]1CC[C@H](CN1C(=O)OC(C)(C)C)NOCC2=CC=CC=C2
• Molecular Formula: C20H30N2O5
• Molecular Weight: 378.5 g/mol
• CAS No.: 1463501-46-3

Description

(2S,5R)-1-tert-butyl 2-ethyl 5-((benzyloxy)amino)piperidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C20H30N2O5 and its molecular weight is 378.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Amino Acids and Peptides

The compound is used in the synthesis of various amino acids and peptides. For instance, it acts as a precursor in synthesizing (2S,5R)-5-hydroxylysine, an amino acid unique to collagen and collagen-like proteins. This synthesis process demonstrates high yield and excellent diastereoselectivity, indicating its utility in producing structurally specific amino acids (Marin, Didierjean, Aubry, Briand, & Guichard, 2002).

Molecular Structure Analysis

Research has focused on analyzing the molecular structure of similar compounds. For example, studies involving the molecular structure of chiral cyclic amino acid esters derived from similar compounds reveal insights into their chemical properties and potential applications in other areas of synthesis (Moriguchi, Krishnamurthy, Arai, Tsuge, et al., 2014).

Anti-inflammatory Properties

There's ongoing research into the anti-inflammatory properties of derivatives of this compound. A study on (2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2.1] octane-2-carboxamide, derived from (2S, 5R)-5-((benzyloxy) amino) piperidine-2-carboxylate oxalate, shows promising anti-inflammatory activity in animal models (Xiao‐Hui Liu, Yan Liu, & Yuanyuan Zheng, 2017).

Synthesis of Heterocyclic Compounds

The compound is involved in synthesizing various heterocyclic compounds, which are crucial in developing pharmaceuticals and other chemical applications. Research on synthesizing orthogonally protected diamino acids using similar compounds provides valuable insights for creating edeine analogs, a group of antibiotics (Czajgucki, Sowiński, & Andruszkiewicz, 2003).